Cas no 1208313-37-4 (3-Chloro-5-fluoro-4-methylphenylboronic acid)

3-Chloro-5-fluoro-4-methylphenylboronic acid is a boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. Its halogen-substituted aromatic ring enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for pharmaceutical and agrochemical applications. The presence of both chloro and fluoro substituents, along with the methyl group, offers steric and electronic modulation for tailored coupling efficiency. This compound exhibits good stability under standard handling conditions and is compatible with a range of solvents and reagents. Its high purity and reliable performance make it a preferred choice for research and industrial-scale synthesis.

3-Chloro-5-fluoro-4-methylphenylboronic acid structure

1208313-37-4 structure

Product Name:3-Chloro-5-fluoro-4-methylphenylboronic acid

CAS No:1208313-37-4

MF:C₇H₇BClFO₂

MW:188.391684770584

CID:5003565

Update Time:2025-06-07

3-Chloro-5-fluoro-4-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-fluoro-4-methylphenylboronic acid
- Inchi： 1S/C7H7BClFO2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3,11-12H,1H3
- InChI Key： HCIXNKOVNHJHPS-UHFFFAOYSA-N
- SMILES： ClC1C=C(B(O)O)C=C(C=1C)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
Topological Polar Surface Area: 40.5

3-Chloro-5-fluoro-4-methylphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010011422-250mg	3-Chloro-5-fluoro-4-methylphenylboronic acid	1208313-37-4	97%	250mg	$480.00	2023-09-04
Alichem	A010011422-500mg	3-Chloro-5-fluoro-4-methylphenylboronic acid	1208313-37-4	97%	500mg	$790.55	2023-09-04
Alichem	A010011422-1g	3-Chloro-5-fluoro-4-methylphenylboronic acid	1208313-37-4	97%	1g	$1475.10	2023-09-04